Cas no 20988-85-6 (3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 20988-85-6
• MF: C₁₅H₁₀N₂O₂S
• MW: 282.317101955414
• CID: 823553
• PubChem ID: 71699707
• Update Time: 2025-05-20

3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-3-phenyl-4-thioxophthalazine-1-carboxylic acid
• 3-phenyl-4-sulfanylidenephthalazine-1-carboxylic acid
• 3-Phenyl-4-thioxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-PHENYL-4-THIOXO-3,4-DIHYDROPHTHALAZINE-1-CARBOXYLIC ACID
• 3-Methyl-4-sulfanylidene-3,4-dihydrophthalazine-1-carboxylic acid
• RW3995
• 3-Phenyl-4-sulfanylidene-3,4-dihydrophthalazine-1-carboxylic acid
• MFCD25976435
• CS-0449630
• DTXSID50856594
• WS-01297
• 20988-85-6
• 3-phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylicacid
• 1-Phthalazinecarboxylic acid, 3,4-dihydro-3-phenyl-4-thioxo-
• F15568
• DB-366591
• 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid

• MDL： MFCD25976435
• Inchi： 1S/C15H10N2O2S/c18-15(19)13-11-8-4-5-9-12(11)14(20)17(16-13)10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key： KNXTVOBGGOILAT-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2C(C(=O)O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.04629874g/mol
• Monoisotopic Mass: 282.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 3

Additional information on 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid

3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic Acid: A Comprehensive Overview

3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid, commonly referenced by its CAS number 20988-85-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phthalazines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a phthalazine ring system substituted with a phenyl group and a thioxo group, along with a carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as oxidative coupling and cyclization reactions. Researchers have explored various precursor molecules and reaction conditions to optimize the yield and purity of this compound. For instance, studies have demonstrated the use of thioamides as key intermediates in the formation of the thioxo group, which is critical for the compound's stability and reactivity.

The chemical properties of CAS 20988-85-6 are heavily influenced by its functional groups. The carboxylic acid group imparts acidic characteristics, while the thioxo group introduces sulfur-based reactivity. These properties make the compound suitable for applications in both organic synthesis and biochemistry. Recent research has highlighted its potential as a building block in the construction of more complex molecules, such as bioactive agents and materials with tailored electronic properties.

In terms of biological activity, 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid has shown promise in preliminary assays targeting various disease states. For example, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in drug development programs.

The latest research on this compound has also delved into its photophysical properties. Investigations using advanced spectroscopic techniques have revealed that the phthalazine core contributes to strong fluorescence emission under specific conditions. This property could be exploited in the development of sensors or imaging agents for biomedical applications.

In conclusion, CAS 20988-85-6, or 3-Phenyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development efforts.